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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124 Get Quote

Technical Support Center: Basolite Z377 (MOF-
177)
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Basolite Z377, a commercial brand of the metal-organic framework (MOF) MOF-177. The

following information is designed to assist with the refinement of crystal size and morphology

during synthesis.

Frequently Asked Questions (FAQs)
Q1: What is Basolite Z377?

A1: Basolite Z377 is the commercial name for MOF-177, a highly porous, crystalline material.

[1] It is composed of zinc ions (Zn²⁺) and 1,3,5-benzenetribenzoic acid (H₃BTC) as the organic

linker.[2] Its structure features a large surface area and defined pore sizes, making it a subject

of interest for applications such as gas storage and drug delivery.[2]

Q2: What are the common methods for synthesizing Basolite Z377 (MOF-177)?

A2: Common synthesis methods for MOF-177 include solvothermal synthesis, sonochemical

synthesis, and microwave-assisted synthesis.[1][3] Solvothermal synthesis is a traditional
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method involving heating the reactants in a sealed vessel.[1] Sonochemical and microwave-

assisted methods are often faster alternatives.[3]

Q3: How can I control the crystal size of Basolite Z377?

A3: Crystal size can be controlled by manipulating several synthesis parameters, including

reaction time, temperature, solvent system, and the use of modulators.[4][5] Shorter reaction

times and the use of methods like sonication tend to produce smaller crystals.[3]

Q4: What factors influence the morphology of Basolite Z377 crystals?

A4: The morphology of MOF-177 crystals is influenced by factors such as the choice of solvent,

the pH of the reaction mixture, and the presence of modulators or capping agents.[4][5] These

factors affect the nucleation and growth rates of the crystals, thereby influencing their final

shape.[4]

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis and refinement of

Basolite Z377 (MOF-177) crystals.
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Issue Potential Cause(s) Recommended Solution(s)

Poor Crystallinity or

Amorphous Product

- Incomplete reaction.-

Incorrect solvent system.-

Reaction temperature is too

low or too high.

- Increase the reaction time or

temperature within the

recommended range for the

chosen synthesis method.-

Ensure the appropriate solvent

(e.g., DMF, DEF) is used and

that it is anhydrous.- Optimize

the reaction temperature. For

solvothermal synthesis,

temperatures around 100-

120°C are common.

Undesired Crystal Size (Too

Large)

- Long reaction time.- Slow

nucleation rate.

- Reduce the reaction time. For

instance, sonochemical

methods can produce smaller

crystals in much shorter times

(e.g., 40 minutes) compared to

conventional solvothermal

methods (e.g., 48 hours).[3]-

Increase the rate of nucleation

by using a higher

concentration of reactants or

by introducing seed crystals.

Undesired Crystal Size (Too

Small) or Polydispersity

- Rapid nucleation and slow

growth.- Presence of

impurities.

- Decrease the reaction

temperature to slow down

nucleation.- Use a modulator,

such as a monocarboxylic

acid, to control the growth

rate.- Ensure high purity of

reactants and solvents.

Irregular Crystal Morphology - Uncontrolled crystal growth.-

Inappropriate solvent or

modulator.

- Introduce a modulator (e.g.,

acetic acid, formic acid) to

selectively inhibit the growth of

certain crystal facets.[4]-

Experiment with different
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solvent systems, as the solvent

can influence the crystal habit.-

The use of surfactants can

also help in controlling the

morphology.[5]

Low Product Yield

- Suboptimal reactant ratio.-

Incomplete precipitation of the

product.

- Optimize the molar ratio of

the metal precursor (zinc salt)

to the organic linker (H₃BTC).-

After the reaction, ensure the

product is fully precipitated by

cooling the reaction mixture to

a lower temperature before

filtration.

Experimental Protocols
General Solvothermal Synthesis of MOF-177
This protocol is a general guideline and may require optimization.

Reactant Preparation: In a typical synthesis, zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) is

used as the metal source and 1,3,5-benzenetribenzoic acid (H₃BTC) as the organic linker.

Dissolution: Dissolve the zinc salt and the organic linker in a suitable solvent, such as N,N-

dimethylformamide (DMF) or N,N-diethylformamide (DEF), in a glass vessel.

Sealing and Heating: Seal the vessel and place it in an oven at a controlled temperature,

typically between 100°C and 120°C, for 24 to 48 hours.[3]

Cooling and Collection: After the reaction is complete, allow the vessel to cool down to room

temperature. The crystalline product can then be collected by filtration.

Washing and Activation: Wash the collected crystals with fresh solvent (e.g., DMF) to remove

any unreacted starting materials. Subsequently, exchange the solvent with a more volatile

solvent (e.g., chloroform or acetone) and dry the product under vacuum to activate the

material by removing the solvent molecules from the pores.
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Characterization Techniques
Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the

synthesized MOF-177.

Scanning Electron Microscopy (SEM): To visualize the crystal size and morphology.

Brunauer-Emmett-Teller (BET) Analysis: To determine the surface area of the porous

material.

Data Presentation
Table 1: Comparison of Synthesis Methods for MOF-177

Synthesis

Method

Typical

Reaction Time

Resulting

Crystal Size

Range

BET Surface

Area (m²/g)
Reported Yield

Conventional

Solvothermal
48 hours 0.5 - 1.5 mm ~4833 Not specified

Sonochemical 40 minutes 5 - 20 µm ~4898 95.6%

Microwave-

Assisted
35 minutes 5 - 50 µm ~4197 Not specified

Data sourced from a comparative study on MOF-177 synthesis.[3]
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Caption: Experimental workflow for the synthesis and characterization of Basolite Z377 (MOF-

177).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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